Cas no 1805645-37-7 (2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1805645-37-7
• MF: C₉H₄Cl₂F₃NO₂S
• MW: 318.099769592285
• CID: 4792013
• Update Time: 2025-07-21

2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S/c10-3-6-5(4-15)1-2-7(9(12,13)14)8(6)18(11,16)17/h1-2H,3H2
• InChI Key： LVDIHJUOXWYYJL-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)(F)F)=CC=C(C#N)C=1CCl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride

Research Briefing on 2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride (CAS: 1805645-37-7)

2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride (CAS: 1805645-37-7) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and sulfonyl chloride functional groups, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and anti-inflammatory drugs.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride as a key intermediate in the synthesis of selective JAK3 inhibitors. The researchers demonstrated that the trifluoromethyl group enhances the metabolic stability of the resulting compounds, while the sulfonyl chloride moiety facilitates efficient derivatization. The study reported a series of novel inhibitors with nanomolar potency and improved pharmacokinetic profiles, underscoring the importance of this intermediate in kinase drug discovery.

In addition to its applications in kinase inhibitor development, recent research has investigated the role of this compound in the synthesis of sulfonamide-based anti-inflammatory agents. A 2024 publication in Bioorganic & Medicinal Chemistry Letters detailed the use of 2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride to prepare a library of COX-2 selective inhibitors. The study found that the electron-withdrawing cyano and trifluoromethyl groups contributed to enhanced binding affinity and selectivity, leading to compounds with reduced gastrointestinal toxicity compared to traditional NSAIDs.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation and handling of this sensitive intermediate. A 2023 technical report from Organic Process Research & Development described an improved, scalable synthesis route that minimizes the formation of byproducts while maintaining high purity. The report emphasized the importance of controlled reaction conditions, particularly temperature and moisture levels, to prevent decomposition of the sulfonyl chloride functionality.

Looking forward, the unique structural features of 2-Chloromethyl-3-cyano-6-(trifluoromethyl)benzenesulfonyl chloride continue to inspire novel applications in drug discovery. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules and covalent inhibitors, where its reactivity profile offers distinct advantages. As the demand for structurally diverse pharmacophores grows, this intermediate is poised to play an increasingly important role in medicinal chemistry research and development.